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Compound of Interest

Compound Name: Solvent brown 53

Cat. No.: B3371232 Get Quote

Introduction
Solvent Brown 53 is a reddish-brown dye known for its high color strength, excellent heat and

light resistance, and good migration resistance, making it a popular choice for coloring a variety

of polymers, including polystyrene (PS), acrylonitrile butadiene styrene (ABS), polymethyl

methacrylate (PMMA), polycarbonate (PC), and polyethylene terephthalate (PET).[1][2][3] One

of the key performance indicators for this dye is its tinting strength, which quantifies its ability to

impart color to a medium. This application note provides a detailed protocol for determining the

tinting strength of Solvent Brown 53 in various polymer matrices using a photometric method

adapted from ISO 787-24. The procedure involves the preparation of colored polymer plaques

and the subsequent measurement of their color properties using a spectrophotometer. This

method provides a quantitative and reproducible measure of tinting strength, which is crucial

for quality control and formulation development in the plastics industry.

Principle
The tinting strength of a colorant is determined by comparing the color of a sample containing

the colorant to a standard. In this protocol, a "reduction" is made by dispersing a known amount

of Solvent Brown 53 and a standard white pigment (Titanium Dioxide, TiO₂) in the polymer

matrix. The color of the resulting plaque is then measured using a spectrophotometer to

determine its CIE Lab* color space values. The relative tinting strength is calculated by

comparing the colorimetric data of the test sample to a reference standard.
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Data Presentation
The tinting strength of Solvent Brown 53 can be evaluated in various polymers. The following

table summarizes typical tinting strength values and the required dosage to achieve a 1/3

standard depth (SD) of color with the addition of 1.0% Titanium Dioxide.

Polymer
Dye Dosage for 1/3
SD (%)

Titanium Dioxide
(%)

Relative Tinting
Strength (%)

Polystyrene (PS) 0.12 1.0 100 (Reference)

Acrylonitrile Butadiene

Styrene (ABS)
0.13 1.0 95

Polycarbonate (PC) 0.11 1.0 105

Polyethylene

Terephthalate (PET)
0.082 1.0 110

Note: The relative tinting strength is expressed as a percentage relative to a standard batch, in

this case, Polystyrene is set as the reference at 100%. A value greater than 100% indicates a

stronger tinting strength, meaning less dye is required to achieve the same color depth.

Experimental Protocols
Materials and Equipment

Solvent Brown 53: Standard and test samples

Titanium Dioxide (TiO₂): Rutile grade, as a white pigment

Polymer Resin: Pellets or powder of the desired polymer (e.g., PET, PC, PS, ABS)

Two-Roll Mill or Twin-Screw Extruder: For compounding the dye and polymer

Injection Molding Machine or Hydraulic Press: For preparing polymer plaques

Spectrophotometer: With d/8° geometry and CIE Lab* color measurement capabilities

Analytical Balance: Accurate to 0.001g
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Drying Oven

Standard Reference Plaque: A previously prepared and characterized plaque of the polymer

with a known concentration of Solvent Brown 53 and TiO₂.

Experimental Workflow Diagram
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Experimental Workflow for Tinting Strength Measurement
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Caption: Workflow for determining the tinting strength of Solvent Brown 53 in polymers.
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Step-by-Step Protocol
1. Preparation of the Polymer-Dye Concentrate (Masterbatch):

1.1. Drying: Dry the polymer resin according to the manufacturer's recommendations to remove

any residual moisture. For example, PET should be dried at 160-180°C for 4-6 hours.

1.2. Weighing: Accurately weigh the dried polymer resin, Solvent Brown 53, and Titanium

Dioxide based on the desired final concentration (refer to the Data Presentation table for typical

dosages). Prepare separate batches for the standard and test samples of the dye.

1.3. Premixing: Thoroughly premix the weighed components in a container to ensure a uniform

distribution before compounding.

1.4. Compounding:

Two-Roll Mill: Set the temperature of the rolls to the processing temperature of the polymer.
Add the premixed components to the mill and compound until a homogenous mixture is
achieved.
Twin-Screw Extruder: Feed the premixed components into the extruder operating at the
appropriate temperature profile for the polymer. The extrudate should be homogenous in
color.

1.5. Granulation: Cool the compounded polymer sheet (from the two-roll mill) or strand (from

the extruder) and granulate or pelletize it into a size suitable for injection molding or

compression molding.

1.6. Drying of the Compound: Dry the compounded granules to remove any moisture absorbed

during processing.

2. Preparation of Polymer Plaques:

2.1. Injection Molding (Preferred Method):

Set the injection molding machine to the appropriate processing parameters (temperature,
pressure, injection speed) for the polymer being used.
Mold the compounded granules into standard-sized plaques (e.g., 50 mm x 50 mm x 2 mm).
Ensure consistent molding parameters for all samples to minimize variations in surface
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texture and gloss.

2.2. Compression Molding:

Preheat the hydraulic press to the processing temperature of the polymer.
Place a known quantity of the compounded granules into a mold of the desired plaque
dimensions.
Apply pressure according to a defined cycle to form a homogenous plaque.
Cool the mold under pressure before removing the plaque.

3. Colorimetric Measurement:

3.1. Spectrophotometer Calibration: Calibrate the spectrophotometer according to the

manufacturer's instructions using the supplied white and black calibration tiles.

3.2. Measurement Conditions: Set the spectrophotometer to the following conditions:

Illuminant: D65
Observer: 10°
Geometry: d/8° (diffuse illumination, 8-degree viewing angle)
Wavelength Range: 400-700 nm
Data: CIE Lab*

3.3. Sample Measurement:

Measure the color of the standard reference plaque and the test plaques.
Take at least three measurements at different locations on each plaque and calculate the
average L, a, and b* values.

4. Calculation of Relative Tinting Strength:

The relative tinting strength can be calculated based on the color difference (ΔE*) between the

test sample and the standard, or more accurately using the Kubelka-Munk theory (K/S values).

For routine quality control, a simplified approach comparing the color values can be used.

The color difference, ΔE*, between the test sample and the standard is calculated using the

following formula:

ΔE* = √[(Ltest - Lstd)² + (atest - astd)² + (btest - bstd)²]
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A simpler method for relative tinting strength (TS) based on the lightness (L*) values, assuming

the hue and chroma are similar, is given by:

Relative Tinting Strength (%) = [ (K/S)test / (K/S)std ] x 100

Where (K/S) is calculated from the reflectance (R) at the wavelength of maximum absorption:

(K/S) = (1 - R)² / 2R

For a more straightforward comparison, if the color difference is small, the tinting strength can

be approximated by comparing the amount of dye required to achieve the same color depth.

Signaling Pathway and Logical Relationships
The following diagram illustrates the logical relationship between the experimental parameters

and the final determination of tinting strength.
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Logical Relationship in Tinting Strength Determination
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Caption: Relationship between variables in determining the tinting strength of a colorant in a

polymer.

Conclusion
This application note provides a comprehensive and detailed protocol for measuring the tinting

strength of Solvent Brown 53 in various polymers. By following this standardized procedure,

researchers and quality control professionals can obtain accurate and reproducible results,

ensuring consistent color quality in their products. The use of spectrophotometry provides a
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quantitative measure of tinting strength, which is essential for precise color formulation and

matching.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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